2-(Adamantan-1-yl)-2-aminoacetic acid
Overview
Description
2-(Adamantan-1-yl)-2-aminoacetic acid (AAMA) is an organic compound with a unique chemical structure. It is a derivative of the amino acid glycine and is composed of an adamantane moiety, which is a four-membered ring, and a carboxylic acid group. AAMA has been studied extensively due to its wide range of biological activities and its potential as a therapeutic agent.
Scientific Research Applications
Synthesis of Functional Adamantane Derivatives
Adamantane derivatives, including 2-(Adamantan-1-yl)-2-aminoacetic acid, are highly reactive and offer extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives .
Production of Monomers
The high reactivity of adamantane derivatives allows them to be used in the production of monomers, which are the building blocks of polymers .
Creation of Thermally Stable Fuels and Oils
Adamantane derivatives can be used in the synthesis of thermally stable and high-energy fuels and oils .
Development of Bioactive Compounds
Adamantane derivatives have been used in the development of bioactive compounds. These compounds have biological activity and can be used in pharmaceuticals .
Synthesis of Diamond-Like Bulky Polymers
Adamantane derivatives can be used in the synthesis of diamond-like bulky polymers such as diamondoids .
Antioxidant Activities
A series of 2-(adamantan-1-yl)-2-oxoethyl benzoates, which are similar to 2-(Adamantan-1-yl)-2-aminoacetic acid, have shown strong antioxidant activities in the hydrogen peroxide radical scavenging test .
Anti-Inflammatory Activities
Some compounds similar to 2-(Adamantan-1-yl)-2-aminoacetic acid have shown good anti-inflammatory activities in the evaluation of albumin denaturation .
Drug Design
Adamantyl-based compounds are commercially important in the treatments for neurological conditions and type-2 diabetes, aside from their anti-viral abilities. Their values in drug design are chronicled as multi-dimensional .
Mechanism of Action
Target of Action
It’s known that adamantyl-substituted compounds often interact with nitrogen, oxygen, and sulfur nucleophiles .
Mode of Action
It’s known that adamantyl-substituted compounds can undergo reactions with various nucleophiles, leading to halogen substitution products .
Biochemical Pathways
It’s known that functionally substituted oxiranes, which include adamantyl-substituted compounds, can readily undergo three-membered ring opening with high stereo- and regioselectivity by the action of a number of nucleophiles to produce vicinal di- or trifunctional derivatives .
Pharmacokinetics
The compound’s molecular weight is 20928 , which could potentially influence its bioavailability.
Result of Action
It’s known that some adamantyl derivatives exhibit high inhibitory activity against h1n1 influenza a viruses .
properties
IUPAC Name |
2-(1-adamantyl)-2-aminoacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c13-10(11(14)15)12-4-7-1-8(5-12)3-9(2-7)6-12/h7-10H,1-6,13H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJRFVURYVWPLKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20390096 |
Source
|
| Record name | Amino(tricyclo[3.3.1.1~3,7~]decan-1-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20390096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Adamantan-1-yl)-2-aminoacetic acid | |
CAS RN |
60256-21-5 |
Source
|
| Record name | Amino(tricyclo[3.3.1.1~3,7~]decan-1-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20390096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(adamantan-1-yl)-2-aminoacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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